molecular formula C12H15NO5S B3140390 5-(((4-Methylphenyl)sulfonyl)amino)-5-oxopentanoic acid CAS No. 477886-18-3

5-(((4-Methylphenyl)sulfonyl)amino)-5-oxopentanoic acid

Cat. No. B3140390
CAS RN: 477886-18-3
M. Wt: 285.32 g/mol
InChI Key: ZBUZYWLJFOTELO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(((4-Methylphenyl)sulfonyl)amino)-5-oxopentanoic acid, also known as MSOP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Neurotensin Receptor Modulation

The compound has been investigated for its interaction with neurotensin receptors. Specifically, it acts via the neurotensin receptor type 2 (NTS2) . Researchers have identified it as a selective nonpeptide ligand for NTS2, distinguishing it from NTS1. NTS2-selective compounds are of interest due to their potential in animal models of acute and chronic pain .

Structural Studies

Understanding the crystal structure of this compound provides insights into its binding interactions and stability. Researchers have employed methods like slow evaporation to obtain single crystals, facilitating detailed structural analysis .

Green Synthesis

Efforts have been made to synthesize related compounds under eco-friendly conditions. For instance, derivatives involving 4-(tosyloxy)benzoic acid and 2-morpholinoethan-1-amine were prepared using green methods, emphasizing sustainability and high yield .

Mechanism of Action

Target of Action

A similar compound was found to interact with theGenome polyprotein of the Hepatitis C virus subtype 1b

Mode of Action

It’s known that sulfonamide compounds often act as inhibitors of enzymes, disrupting their normal function . The compound might interact with its target protein and induce changes that affect the protein’s function. More specific details would require further experimental studies.

properties

IUPAC Name

5-[(4-methylphenyl)sulfonylamino]-5-oxopentanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15NO5S/c1-9-5-7-10(8-6-9)19(17,18)13-11(14)3-2-4-12(15)16/h5-8H,2-4H2,1H3,(H,13,14)(H,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZBUZYWLJFOTELO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)NC(=O)CCCC(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15NO5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

285.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(((4-Methylphenyl)sulfonyl)amino)-5-oxopentanoic acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-(((4-Methylphenyl)sulfonyl)amino)-5-oxopentanoic acid
Reactant of Route 2
Reactant of Route 2
5-(((4-Methylphenyl)sulfonyl)amino)-5-oxopentanoic acid
Reactant of Route 3
Reactant of Route 3
5-(((4-Methylphenyl)sulfonyl)amino)-5-oxopentanoic acid
Reactant of Route 4
Reactant of Route 4
5-(((4-Methylphenyl)sulfonyl)amino)-5-oxopentanoic acid
Reactant of Route 5
Reactant of Route 5
5-(((4-Methylphenyl)sulfonyl)amino)-5-oxopentanoic acid
Reactant of Route 6
Reactant of Route 6
5-(((4-Methylphenyl)sulfonyl)amino)-5-oxopentanoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.